Cas no 64325-12-8 (Phenol, 2-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)-)
64325-12-8 structure
Product Name:Phenol, 2-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)-
CAS No:64325-12-8
MF:C13H21NO
MW:207.311943769455
CID:389860
PubChem ID:5242053
Update Time:2025-04-19
Phenol, 2-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)-
- 2-tert-butyl-6-[(dimethylamino)methyl]phenol
- DTXSID70412631
- 64325-12-8
- 2-(N,N-dimethylaminomethyl)-6-t-butylphenol
-
- Inchi: 1S/C13H21NO/c1-13(2,3)11-8-6-7-10(12(11)15)9-14(4)5/h6-8,15H,9H2,1-5H3
- InChI Key: KYSKKDIVJXOZGP-UHFFFAOYSA-N
- SMILES: OC1C(=CC=CC=1C(C)(C)C)CN(C)C
Computed Properties
- Exact Mass: 207.162314293g/mol
- Monoisotopic Mass: 207.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 23.5Ų
Phenol, 2-[(dimethylamino)methyl]-6-(1,1-dimethylethyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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